(Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: N-[(2-methoxypyridin-3-yl)methyl]butan-2-amine
• InChI: InChI=1S/C11H18N2O/c1-4-9(2)13-8-10-6-5-7-12-11(10)14-3/h5-7,9,13H,4,8H2,1-3H3
• InChI Key: ARBUYSYYHKTWTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=C(N=CC=C1)OC

Description

“(Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine” is a secondary amine featuring a butan-2-yl (sec-butyl) group and a (2-methoxypyridin-3-yl)methyl substituent. This compound is structurally analogous to lysine-specific demethylase 1 (LSD1) inhibitors such as OG86 (trans-N-[(2-methoxypyridin-3-yl)methyl]-2-phenylcyclopropan-1-amine) , though its specific biological activity remains uncharacterized in the available literature.

The synthesis likely involves reductive amination between butan-2-ylamine and 2-methoxynicotinaldehyde, a method validated for similar compounds (e.g., 55–61% yields for cyclopropane derivatives) . Analytical characterization would include HRMS (e.g., calculated [M+H]⁺ for C₁₁H₁₈N₂O: 195.1497) and chiral HPLC to resolve stereoisomers, as seen in related amines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine typically involves multi-step organic reactions. One common method includes the alkylation of 2-methoxypyridine with butan-2-yl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for (Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The amine group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

(Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Studied for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Molecular Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Predicted LogP	Key Functional Groups
(Butan-2-yl)[(2-methoxypyridin-3-yl)methyl]amine	C₁₁H₁₈N₂O	194.27	~2.5	sec-Butyl, 2-methoxypyridin-3-ylmethylamine
OG86	C₁₆H₁₉N₂O	255.34	~3.2	Cyclopropane, phenyl, 2-methoxypyridin-3-ylmethylamine
Compound 22a	C₁₇H₁₉N₂	251.34	~3.5	Dihydrospirocyclopropane, inden
(2-Methoxypyridin-3-yl)methylamine	C₇H₁₀N₂O	138.17	~0.8	2-Methoxypyridin-3-ylmethylamine

Key Observations :

• The 2-methoxypyridine moiety is conserved across analogues, suggesting its role in π-π stacking or hydrogen bonding with biological targets .

Physicochemical Properties

Table 3: Physicochemical Data

Compound	HRMS [M+H]⁺ (Found)	HPLC Retention (min)	Chiral Resolution	Reference
Target compound	195.1497 (N/R)	N/R	Likely required	–
OG86	255.1543 (251.1537)	29–31 (gradient)	Yes (*R/S isomers)
Compound 22a	251.1543 (251.1537)	N/R	N/R

The target compound’s lower molecular weight (194 vs. 255 for OG86) suggests improved solubility but reduced hydrophobic interactions in biological systems .